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Introduction

D-Altrose, a rare aldohexose monosaccharide and a C-3 epimer of D-mannose, is gaining
attention in carbohydrate research and drug development.[1][2] Although it is an unnatural
monosaccharide with limited natural occurrence, its unique stereochemistry makes it a valuable
tool for various applications.[1][2] As a reference standard, D-Altrose is utilized in the synthesis
of novel biologically active compounds, including iminosugars, and serves as a substrate for
the identification and characterization of enzymes such as aldose isomerases.[1][3] The
accurate quantification of carbohydrates is crucial in numerous fields, and the use of a well-
characterized reference standard like D-Altrose is fundamental to achieving reliable and
reproducible results.

This document provides detailed application notes and protocols for the use of D-Altrose as a
reference standard in common carbohydrate analysis techniques, including High-Performance
Liquid Chromatography (HPLC), Gas Chromatography-Mass Spectrometry (GC-MS), High-
Performance Anion-Exchange Chromatography with Pulsed Amperoemetric Detection
(HPAEC-PAD), and Capillary Electrophoresis (CE).

Physicochemical Properties of D-Altrose
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A thorough understanding of the physicochemical properties of D-Altrose is essential for its

proper handling and use as a reference standard.

Property Value Reference(s)
Molecular Formula CeH1206 [3]
Molecular Weight 180.16 g/mol [3]
White to off-white crystalline
Appearance ] [1]
solid
Melting Point 103-105 °C [1][2]

Optical Activity

[a]/D +33.0 £ 2.0° (c = 0.2 in
H20)

[3]

Solubility

Soluble in water, practically

insoluble in methanol.

[1](2]

Storage

Room temperature

[3]

Application Notes and Protocols

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile technique for the analysis of carbohydrates. Due to the lack of a strong

chromophore in D-Altrose, detection is typically achieved using universal detectors like

Refractive Index (RI) or Evaporative Light Scattering (ELSD), or by mass spectrometry (MS).

Hydrophilic Interaction Liquid Chromatography (HILIC) is a particularly effective separation

mode for polar compounds like rare sugars.[2][4]

This protocol is adapted from established methods for rare sugar analysis and is suitable for

the quantification of D-Altrose.

Workflow for HILIC-HPLC Analysis of D-Altrose
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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